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Compound of Interest

Compound Name: 2-Chloro-6-methyl-3-nitropyridine

CAS No.: 56057-19-3

Cat. No.: B1586791

Get Quote

In the landscape of modern organic synthesis, particularly within pharmaceutical and

agrochemical research, the utility of a molecule is often defined by its functional group

arrangement and inherent reactivity. 2-Chloro-6-methyl-3-nitropyridine is a quintessential

example of a highly versatile heterocyclic intermediate.[1][2] Its pyridine core is a privileged

structure in numerous bioactive molecules.[3] The strategic placement of a labile chlorine atom,

an activating nitro group, and a methyl group creates a platform for a diverse array of chemical

transformations. This guide, intended for researchers and drug development professionals,

provides a comprehensive overview of this compound, from its fundamental properties and

synthesis to its core reactivity and practical applications.

Compound Identification and Physicochemical
Properties
Accurate identification is the cornerstone of reproducible science. The key identifiers and

properties of 2-Chloro-6-methyl-3-nitropyridine are summarized below.

Table 1: Compound Identification
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Identifier Value Source(s)

CAS Number 56057-19-3 [4][5][6]

Molecular Formula C₆H₅ClN₂O₂ [6][7]

Molecular Weight 172.57 g/mol [4][6]

IUPAC Name
2-chloro-6-methyl-3-

nitropyridine
[6]

Common Synonyms 6-Chloro-5-nitro-2-picoline [5][6]

SMILES
CC1=NC(Cl)=C(C=C1)N(=O)=

O
[6]

| InChIKey | UIEVSGOVFXWCIK-UHFFFAOYSA-N |[4] |

Table 2: Physicochemical Properties

Property Value Source(s)

Appearance
Light orange to yellow to
green powder/crystal

[5]

Purity Typically >98.0% (by GC) [5]

| Melting Point | 70.0 to 74.0 °C |[5] |

Molecular Structure and Reactivity Analysis
The synthetic utility of 2-Chloro-6-methyl-3-nitropyridine is a direct consequence of the

electronic interplay between its substituents on the pyridine ring.

The Pyridine Core: The nitrogen atom in the ring is inherently electron-withdrawing, making

the ring electron-deficient compared to benzene and generally susceptible to nucleophilic

attack, especially at the 2, 4, and 6 positions.[8]

Chloro Group (C2): Positioned ortho to the ring nitrogen, the chlorine atom is a good leaving

group. Its departure is facilitated by the strong electron-withdrawing nature of both the ring
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nitrogen and the adjacent nitro group. This makes the C2 position the primary site for

Nucleophilic Aromatic Substitution (SₙAr) reactions.[1][2]

Nitro Group (C3): The nitro group is a powerful electron-withdrawing group via both

resonance and induction. It strongly activates the ortho (C2) and para (C6) positions towards

nucleophilic attack.[8] Its powerful inductive effect makes the adjacent C2 position

exceptionally electron-deficient and therefore highly reactive to nucleophiles.[8] Furthermore,

the nitro group can be readily reduced to an amino group, providing a synthetic handle for

subsequent functionalization, such as amide bond formation or diazotization.[1]

Methyl Group (C6): The methyl group has a mild electron-donating effect, which slightly

counteracts the electron-withdrawing effects at the C6 position.

This unique combination of functionalities dictates two primary reaction pathways, making it a

valuable synthetic intermediate.
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Core Structure

Primary Reaction Pathways

Resulting Scaffolds

2-Chloro-6-methyl-3-nitropyridine

Nucleophilic Aromatic
Substitution (SNAr)

at C2 Position

 + Nucleophile 
 (e.g., R-OH, R-NH₂)

Nitro Group Reduction
(NO₂ → NH₂)
at C3 Position

 + Reducing Agent 
 (e.g., H₂, Pd/C)

2-Substituted-6-methyl-
3-nitropyridines

(Diverse Functionalities: O, N, S)

2-Chloro-6-methyl-
3-aminopyridine
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(Final Product)
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Caption: General synthesis workflow for 2-Chloro-6-methyl-3-nitropyridine.

Step-by-Step Methodology:
Step 1: Nitration of 2-Amino-6-methylpyridine.

To a cooled (0-5 °C) flask containing concentrated sulfuric acid, slowly add 2-amino-6-

methylpyridine while maintaining the temperature.

Once the addition is complete, a mixture of concentrated sulfuric acid and nitric acid

(nitrating mixture) is added dropwise, ensuring the temperature does not exceed 10 °C.
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After the addition, the reaction is allowed to stir at room temperature for several hours until

completion (monitored by TLC or HPLC).

The reaction mixture is then carefully poured onto crushed ice, and the resulting

precipitate (2-amino-6-methyl-3-nitropyridine) is collected by filtration, washed with water,

and dried.

Step 2: Diazotization and Hydrolysis to 2-Hydroxy-6-methyl-3-nitropyridine.

The 2-amino-6-methyl-3-nitropyridine from the previous step is suspended in an aqueous

solution of sulfuric acid.

The suspension is cooled to 0-5 °C, and a solution of sodium nitrite in water is added

slowly, keeping the temperature below 5 °C.

The mixture is stirred at this temperature for a period, then gently warmed to facilitate the

hydrolysis of the diazonium salt to the corresponding hydroxyl compound.

The product, 2-hydroxy-6-methyl-3-nitropyridine, often precipitates upon cooling and can

be isolated by filtration.

Step 3: Chlorination to 2-Chloro-6-methyl-3-nitropyridine.

The dried 2-hydroxy-6-methyl-3-nitropyridine is treated with a chlorinating agent, such as

phosphorus oxychloride (POCl₃) or thionyl chloride (SOCl₂).

The mixture is heated under reflux for several hours until the reaction is complete.

After cooling, the reaction mixture is carefully quenched by pouring it onto ice.

The crude product is then extracted with an organic solvent (e.g., dichloromethane or ethyl

acetate), and the organic layer is washed, dried, and concentrated under reduced

pressure to yield the final product, which can be further purified by recrystallization. [9]

Application in Synthetic Chemistry: A Protocol for
Nucleophilic Aromatic Substitution (SₙAr)
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The most prominent application of this compound is as an electrophile in SₙAr reactions. [1]The

following is a representative protocol for the synthesis of an ether linkage by reacting it with an

alcohol, a common step in building more complex molecules. A similar procedure can be

adapted for reactions with amines or thiols.

Protocol: Synthesis of 2-(Aryloxy)-6-methyl-3-
nitropyridine

Reagent Preparation: In a dry, inert-atmosphere flask (e.g., nitrogen or argon), dissolve 2-
Chloro-6-methyl-3-nitropyridine (1.0 eq) and the desired phenol or alcohol (1.1 eq) in an

appropriate anhydrous polar aprotic solvent (e.g., DMF or DMSO).

Base Addition: Add a suitable base, such as potassium carbonate (K₂CO₃, 1.5-2.0 eq) or

sodium hydride (NaH, 1.2 eq), to the mixture portion-wise at room temperature. Causality

Note: The base is required to deprotonate the nucleophile (the phenol/alcohol), increasing its

nucleophilicity and facilitating the attack on the electron-deficient C2 position of the pyridine

ring.

Reaction: Heat the reaction mixture to a temperature between 80-120 °C. The reaction

progress should be monitored by a suitable analytical technique like TLC or LC-MS. Insight:

The elevated temperature is necessary to overcome the activation energy of the

Meisenheimer complex formation, which is the rate-determining step in many SₙAr reactions.

Work-up: Once the starting material is consumed, cool the reaction to room temperature.

Quench the reaction by adding water and extract the product with an organic solvent like

ethyl acetate.

Purification: Combine the organic extracts, wash with brine, dry over anhydrous sodium

sulfate (Na₂SO₄), filter, and concentrate in vacuo. The crude product can then be purified by

column chromatography on silica gel or by recrystallization to yield the pure 2-(aryloxy)-6-

methyl-3-nitropyridine.

Spectroscopic Characterization
While experimental spectra should always be acquired for confirmation, the expected NMR

signals can be reliably predicted based on the structure.
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Table 3: Predicted ¹H and ¹³C NMR Chemical Shifts

Nucleus
Position/Grou
p

Predicted
Chemical Shift
(ppm)

Multiplicity Notes

¹H NMR -CH₃ (C6) ~2.5 - 2.7 Singlet (s)

Upfield signal
for the three
methyl
protons. [4]

H (C5) ~8.0 - 8.5 Doublet (d)

Downfield due to

proximity to the

electron-

withdrawing nitro

group. [4]

H (C4) ~7.5 - 7.8 Doublet (d)
Coupled to the

proton at C5. [4]

¹³C NMR -CH₃ (C6) ~20 - 25
Quartet (in ¹H-

coupled)

Most upfield

carbon signal. [4]

| | C2, C3, C4, C5, C6| ~120 - 160 | Singlets (in ¹H-decoupled)| Five distinct signals for the

aromatic carbons, with shifts influenced by the attached Cl, NO₂, and N atoms. [4]|

Safety and Handling
As with any laboratory chemical, proper safety precautions are mandatory.

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,

chemical-resistant gloves, and a lab coat. * Handling: Handle in a well-ventilated area,

preferably in a chemical fume hood, to avoid inhalation of dust or vapors. [10]Avoid contact

with skin, eyes, and clothing. [10]Wash hands thoroughly after handling.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place away from

incompatible materials such as strong oxidizing agents and strong acids. [10]* First Aid:
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Eyes: In case of contact, immediately rinse with plenty of water for several minutes. Seek

medical attention. [10] * Skin: Wash off with soap and plenty of water. If irritation occurs,

seek medical advice. [10] * Inhalation: Move the person to fresh air. If breathing is difficult,

seek medical attention. [10] * Ingestion: Do NOT induce vomiting. Rinse mouth with water

and consult a physician.

This is a summary and does not replace a full Safety Data Sheet (SDS), which should be

consulted before use.

Conclusion
2-Chloro-6-methyl-3-nitropyridine is a powerful
and versatile intermediate in organic synthesis.
Its value is derived from a well-defined reactivity
profile, dominated by highly regioselective
nucleophilic aromatic substitution at the C2
position and the potential for nitro group
reduction. This dual functionality allows for the
construction of complex, highly functionalized
pyridine derivatives, cementing its role as a key
building block in the development of novel
pharmaceuticals, agrochemicals, and functional
materials. [2][12]
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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